Cas no 2361657-20-5 (N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide)

• Product Name: N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide
• CAS No: 2361657-20-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5415346
• PubChem ID: 139018816
• Update Time: 2025-05-21

N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361657-20-5
• N-methyl-N-{[3-(pyrrolidin-1-yl)phenyl]methyl}prop-2-enamide
• Z3024768000
• EN300-26578490
• N-Methyl-N-[(3-pyrrolidin-1-ylphenyl)methyl]prop-2-enamide
• N-Methyl-N-[[3-(1-pyrrolidinyl)phenyl]methyl]-2-propenamide
• N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide

• Inchi： 1S/C15H20N2O/c1-3-15(18)16(2)12-13-7-6-8-14(11-13)17-9-4-5-10-17/h3,6-8,11H,1,4-5,9-10,12H2,2H3
• InChI Key： AYOQVNDZRCKPQB-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=CC=CC(N2CCCC2)=C1)(=O)C=C

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.2±38.0 °C(Predicted)
• pka: 5.37±0.40(Predicted)

Additional information on N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide

Introduction to N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide (CAS No: 2361657-20-5)

N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide, a compound with the chemical identifier CAS No: 2361657-20-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an amide moiety and a pyrrolidinyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide is meticulously designed to interact with biological targets in a highly specific manner. The prop-2-enamide group, in particular, is known for its ability to modulate enzyme activity and receptor binding, which are critical factors in the development of novel therapeutic agents. Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive derivatization without compromising its core pharmacological properties. Researchers have been exploring various synthetic routes to modify the amide bond and the pyrrolidinyl ring, aiming to enhance its bioavailability and reduce potential side effects. These modifications are crucial for optimizing drug-like properties, ensuring that the final product is both effective and safe for clinical use.

In the realm of drug discovery, N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide has been extensively studied for its potential role in addressing neurological disorders. Preliminary research suggests that this compound can interact with neurotransmitter receptors, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. The pyrrolidinyl moiety, in particular, has been identified as a key factor in modulating neurotransmitter activity, which could lead to significant breakthroughs in neuropharmacology.

The synthesis of CAS No: 2361657-20-5 involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular architecture efficiently. These methods not only ensure high yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts. By leveraging computational tools, researchers can predict potential drug candidates more accurately and reduce the time required for experimental validation.

The pharmacokinetic properties of this compound are another area of intense interest. Studies have shown that CAS No: 2361657-20-5 exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in preclinical models. These findings are crucial for determining appropriate dosing regimens and minimizing drug-drug interactions in clinical settings. Additionally, the compound's stability under various storage conditions has been evaluated to ensure long-term viability and efficacy.

In conclusion, N-methyl-N-{3-(pyrrolidin-1-yl)phenylmethyl}prop-2-enamide represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique molecular structure and favorable pharmacological properties make it a promising candidate for treating various diseases, particularly those related to inflammation and neurological disorders. Continued research and development efforts will further refine its therapeutic potential and pave the way for new treatment modalities.